Long‑Chain Substrate Preference of Mitochondrial LCHAD: C16 vs. C4 Activity
The long‑chain 3‑hydroxyacyl‑CoA dehydrogenase (LCHAD; EC 1.1.1.211) that utilizes (11Z)-3‑oxohexadecenoyl‑CoA as a substrate exhibits a pronounced preference for long‑chain substrates over short‑chain substrates. The enzyme, purified from the mitochondrial inner membrane, shows 6‑ to 15‑fold higher activity with a C16 substrate compared to a C4 substrate [1]. This class‑level inference is relevant because (11Z)-3‑oxohexadecenoyl‑CoA is a C16 substrate.
| Evidence Dimension | Enzymatic activity (LCHAD) |
|---|---|
| Target Compound Data | C16 substrate (representative of (11Z)-3‑oxohexadecenoyl‑CoA) |
| Comparator Or Baseline | C4 substrate |
| Quantified Difference | 6‑ to 15‑fold higher activity with C16 vs. C4 |
| Conditions | Purified mitochondrial inner membrane enzyme |
Why This Matters
Demonstrates that LCHAD‑coupled assays using (11Z)-3‑oxohexadecenoyl‑CoA are substantially more sensitive than those relying on short‑chain analogs.
- [1] MetaCyc. EC 1.1.1.211 – long‑chain‑3‑hydroxyacyl‑CoA dehydrogenase. Available at: https://solcyc.solgenomics.net/META/NEW-IMAGE?type=REACTION&object=1.1.1.211-RXN&&detail-level=1&orgids=(LYCO) (Accessed: 2026-04-18). View Source
